Cas no 598-32-3 (3-Buten-2-ol)

• Product Name: 3-Buten-2-ol
• CAS No: 598-32-3
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD00004543
• CID: 38668
• PubChem ID: 11716
• Update Time: 2026-05-14

3-Buten-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol
• Methyl vinyl carbinol
• 3-Buten-2-ol (1-3)
• 1-Buten-3-ol~Methyl vinyl carbinol
• 1-Buten-3-ol
• but-3-en-2-ol
• 1-Methyl-2-propenol
• 2-Methyl-2-propenol
• 3-Butene-2-ol
• 3-Hydroxy-1-butene
• methylvinylmethanol
• Propenol,1-methyl
• 1-methylallyl alcohol
• Methylvinylcarbinol

• MDL： MFCD00004543
• Inchi： 1S/C4H8O/c1-3-4(2)5/h3-5H,1H2,2H3
• InChI Key： MKUWVMRNQOOSAT-UHFFFAOYSA-N
• SMILES： C=CC(C)O
• BRN： 1361410

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 32.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Liquid
• Density: 0.832 g/mL at 25 °C(lit.)
• Melting Point: -100 °C
• Boiling Point: 96-97 °C(lit.)
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: n20/D 1.415(lit.)
• Water Partition Coefficient: Fully miscible with water.
• PSA: 20.23000
• LogP: 0.55320
• Sensitiveness: Sensitive to air
• Solubility: Slightly soluble in water.

3-Buten-2-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H332-H335
• Warning Statement： P210-P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1987 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20-36/37/38
• Safety Instruction： S16-S26-S36
• RTECS：EM9275050
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons